Electrocaloric refrigeration represents an alternative solid-state cooling technology that has the potential to reach the ultimate goal of achieving zero-global-warming potential, highly efficient refrigeration, and heat pumps. To date, both polymeric and inorganic oxides have demonstrated giant electrocaloric effect as well as respective cooling devices. Although both polymeric and inorganic oxides have been identified as promising cooling methods that are distinguishable from the traditional ones, they still pose many challenges to more practical applications. From an electrocaloric material point of view, electrocaloric nanocomposites may provide a solution to combine the beneficial effects of both organic and inorganic electrocaloric materials. This article reviews the recent advancements in polymer-based electrocaloric composites and the state-of-the-art cooling devices operating these nanocomposites. From a device point of view, it discusses the existing challenges and potential opportunities of electrocaloric nanocomposites.

Free piston linear generator (FPLG) is a promising range extender for the electrical vehicle with unparallel advantages, such as compact structure, higher system efficiency, and reduced maintenance cost. However, due to the lack of the mechanic crankshaft, the related piston motion control is a challenge for the FPLG which causes problems such as misfire and crash and limits its widespread commercialization. Aimed at resolving the problems as misfire, a single-piston FPLG prototype has been designed and manufactured at Shanghai Jiao Tong University (SJTU). In this paper, the development process and experimental validation of the related control strategies were detailed. From the experimental studies, significant misfires were observed at first, while the FPLG operated in natural-aspiration conditions. The root cause of this misfire was then identified as the poor scavenging process, and a compressed air source was leveraged to enhance the related scavenging pressure. Afterward, optimal control parameters, in terms of scavenging pressure, air-fuel equivalence ratio, and ignition position, were then calibrated in this charged-scavenging condition. Eventually, the FPLG prototype has achieved a continuous stable operation of over 1000 cycles with an ignition rate of 100% and a cycle-to-cycle variation of less than 0.8%, produced an indicated power of 2.8 kW with an indicated thermal efficiency of 26% and an electrical power of 2.5 kW with an overall efficiency of 23.2%.

The aerospace industry relies heavily on lithium-ion batteries in instrumentation such as satellites and land rovers. This equipment is exposed to extremely low temperatures in space or on the Martian surface. The extremely low temperatures affect the discharge characteristics of the battery and decrease its available working capacity. Various solvents, cosolvents, additives, and salts have been researched to fine tune the conductivity, solvation, and solid-electrolyte interface forming properties of the electrolytes. Several different resistive phenomena have been investigated to precisely determine the most limiting steps during charge and discharge at low temperatures. Longer mission lifespans as well as self-reliance on the chemistry are now highly desirable to allow low temperature performance rather than rely on external heating components. As Martian rovers are equipped with greater instrumentation and demands for greater energy storage rise, new materials also need to be adopted involving next generation lithium-ion chemistry to increase available capacity. With these objectives in mind, tailoring of the electrolyte with higher-capacity materials such as lithium metal and silicon anodes at low temperatures is of high priority. This review paper highlights the progression of electrolyte research for low temperature performance of lithium-ion batteries over the previous several decades.

A two-stage gas-coupled Stirling/pulse tube refrigerator (SPR), whose first and second stages respectively involve Stirling and pulse tube refrigeration cycles, is a very promising spaceborne refrigerator. The SPR has many advantages, such as a compact structure, high reliability, and high performance, and is expected to become an essential refrigerator for space applications. In research regarding gas-coupled regenerative refrigerator, the energy flow distribution between the two stages, and optimal phase difference between the pressure wave and volume flow, are two critical parameters that could widely influence refrigerator performance. The effects of displacer displacement on the pressure wave, phase difference, acoustic power distribution, and inter-stage cooling capacity shift of the SPR have been investigated experimentally. Notably, to obtain the maximum first-stage cooling capacity, an inflection point in displacement exists. When the displacer displacement is larger than the inflection point, the cooling capacity could be distributed between the first and second stages. In the present study, an SPR was designed and manufactured to work between the liquid hydrogen and liquid oxygen temperatures, which can be used to cool small-scale zero boil-off systems and space detectors. Under appropriate displacer displacement, the SPR can reach a no-load cooling temperature of 15.4 K and obtain 2.6 W cooling capacity at 70 K plus 0.1 W cooling capacity at 20 K with 160 W compressor input electric power.

Waste biomass-supported magnetic solid acids have particular advantages in catalyst separation. First, a novel magnetic carbonaceous catalyst was synthesized from waste garlic peel (GP) via in situ impregnation before conducting carbonization at 450–600°C and sulfonation at 105°C. The physical and chemical properties of the synthesized catalysts were characterized. It was found that the magnetism of the catalyst increased with the carbonization temperature. The optimized catalyst, carbonized at 600°C (C600-S), possessed an excellent magnetization value of 12.5 emu/g, with a specific surface area of 175.1 m2/g, a pore volume of 0.16 cm3/g, and an acidic property of 0.74 mmol/g -SO3H density. By optimizing the esterification conditions to produce biodiesel, an oleic acid conversion of 94.5% was achieved at w(catalyst dosage) = 10% (w is mass fraction), a molar ratio of n(methanol): n(oleic acid) = 10: 1 (n is the amount of substance), and a reaction for 4 h at 90°C. Further, for catalyst regeneration, it was found that sulfuric acid treatment was more effective for improving the esterification activity than solvent washing, with which a conversion of more than 76% was achieved after the third run.

Liquid metal-based microchannel heat sinks (MCHSs) suffer from the low heat capacity of coolant, resulting in an excessive temperature rise of coolant and heat sink when dealing with high-power heat dissipation. In this paper, it was found that expanded space at the top of fins could distribute the heat inside microchannels, reducing the temperature rise of coolant and heat sink. The orthogonal experiments revealed that expanding the top space of channels yielded similar temperature reductions to changing the channel width. The flow and thermal modeling of expanded microchannel heat sink (E-MCHS) were analyzed by both using the 3-dimensional (3D) numerical simulation and the 1-dimensional (1D) thermal resistance model. The fin efficiency of E-MCHS was derived to improve the accuracy of the 1D thermal resistance model. The heat conduction of liquid metal in Z direction and the heat convection between the top surface of fins and the liquid metal could reduce the total thermal resistance (Rt). The above process was effective for microchannels with low channel aspect ratio, low mean velocity (Um) or long heat sink length. The maximum thermal resistance reduction in the example of this paper reached 36.0%. The expanded space endowed the heat sink with lower pressure, which might further reduce the pumping power (P). This rule was feasible both when fins were truncated (h2 0).

This review provides a recompilation of the most important and recent strategies employed to increase the efficiency of metal—organic framework (MOF)-based systems toward the photocatalytic hydrogen evolution (PHE) reaction through specific strategies: tailoring the photocatalytic activity of bare MOFs and guest@MOF composites, formation of heterojunctions based on MOFs and various photocatalysts, and inorganic photocatalysts derived from MOFs. According to the data reported in this mini-review, the most effective strategy to improve the PHE of MOFs relies on modifying the linkers with new secondary building units (SBUs). Although several reviews have investigated the photocatalytic activity of MOFs from a general point of view, many of these studies relate this activity to the physicochemical and catalytic properties of MOFs. However, they did not consider the interactions between the components of the photocatalytic material. This study highlights the effects of strength of the supramolecular interactions on the photocatalytic performance of bare and MOF-based materials during PHE. A thorough review and comparison of the results established that metal—nanoparticle@MOF composites have weak van der Waals forces between components, whereas heterostructures only interact with MOFs at the surface of bare materials. Regarding material derivatives from MOFs, we found that pyrolysis destroyed some beneficial properties of MOFs for PHE. Thus, we conclude that adding SBUs to organic linkers is the most efficient strategy to perform the PHE because the SBUs added to the MOFs promote synergy between the two materials through strong coordination bonds.

High cost has undoubtedly become the biggest obstacle to the commercialization of proton exchange membrane fuel cells (PEMFCs), in which Pt-based catalysts employed in the cathodic catalyst layer (CCL) account for the major portion of the cost. Although non-precious metal catalysts (NPMCs) show appreciable activity and stability in the oxygen reduction reaction (ORR), the performance of fuel cells based on NPMCs remains unsatisfactory compared to those using Pt-based CCL. Therefore, most studies on NPMC-based fuel cells focus on developing highly active catalysts rather than facilitating oxygen transport. In this work, the oxygen transport behavior in CCLs based on highly active Fe-N-C catalysts is comprehensively explored through the elaborate design of two types of membrane electrode structures, one containing low-Pt-based CCL and NPMC-based dummy catalyst layer (DCL) and the other containing only the NPMC-based CCL. Using Zn-N-C based DCLs of different thickness, the bulk oxygen transport resistance at the unit thickness in NPMC-based CCL was quantified via the limiting current method combined with linear fitting analysis. Then, the local and bulk resistances in NPMC-based CCLs were quantified via the limiting current method and scanning electron microscopy, respectively. Results show that the ratios of local and bulk oxygen transport resistances in NPMC-based CCL are 80% and 20%, respectively, and that an enhancement of local oxygen transport is critical to greatly improve the performance of NPMC-based PEMFCs. Furthermore, the activity of active sites per unit in NPMC-based CCLs was determined to be lower than that in the Pt-based CCL, thus explaining worse cell performance of NPMC-based membrane electrode assemblys (MEAs). It is believed that the development of NPMC-based PEMFCs should proceed not only through the design of catalysts with higher activity but also through the improvement of oxygen transport in the CCL.

Wind power (WP) is considered as one of the main renewable energy sources (RESs) for future low-carbon and high-cost-efficient power system. However, its low inertia characteristic may threaten the system frequency stability of the power system with a high penetration of WP generation. Thus, the capability of WP participating in the system frequency regulation has become a research hotspot. In this paper, the impact of WP on power system frequency stability is initially presented. In addition, various existing control strategies of WP participating in frequency regulation are reviewed from the wind turbine (WT) level to the wind farm (WF) level, and their performances are compared in terms of operating principles and practical applications. The pros and cons of each control strategy are also discussed. Moreover, the WP combing with energy storage system (ESS) for system frequency regulation is explored. Furthermore, the prospects, future challenges, and solutions of WP participating in power system frequency regulation are summarized.

Recent years have witnessed a rapid development of deformable devices and epidermal electronics that are in urgent request for flexible batteries. The intrinsically soft and ductile conductive electrode materials can offer pivotal hints in extending the lifespan of devices under frequent deformation. Featuring inherent liquidity, metallicity, and biocompatibility, Ga-based room-temperature liquid metals (GBRTLMs) are potential candidates to fulfill the requirement of soft batteries. Herein, to illustrate the glamour of liquid components, high-temperature liquid metal batteries (HTLMBs) are briefly summarized from the aspects of principle, application, advantages, and drawbacks. Then, Ga-based liquid metals as main working electrodes in primary and secondary batteries are reviewed in terms of battery configurations, working mechanisms, and functions. Next, Ga-based liquid metals as auxiliary working electrodes in lithium and nonlithium batteries are also discussed, which work as functional self-healing additives to alleviate the degradation and enhance the durability and capacity of the battery system. After that, Ga-based liquid metals as interconnecting electrodes in multi-scenarios including photovoltaics solar cells, generators and supercapacitors (SCs) are interpreted, respectively. The summary and perspective of Ga-based liquid metals as diverse battery materials are also focused on. Finally, it was suggested that tremendous endeavors are yet to be made in exploring the innovative battery chemistry, inherent reaction mechanism, and multifunctional integration of Ga-based liquid metal battery systems in the coming future.